3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide
Overview
Description
3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide is a member of 1-benzothiophenes.
Scientific Research Applications
Supramolecular Chemistry and Polymer Processing
Compounds similar to "3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide" are studied for their potential in supramolecular chemistry and polymer processing. Benzene-1,3,5-tricarboxamides, for instance, demonstrate the ability to self-assemble into nanometer-sized structures stabilized by hydrogen bonding, showcasing their potential in nanotechnology and biomedical applications (Cantekin, de Greef, & Palmans, 2012).
Coordination Chemistry and Complex Compounds
The research on compounds containing pyridine and benzothiazole units reveals their complexation behavior, which is crucial for developing materials with specific magnetic, biological, and electrochemical properties (Boča, Jameson, & Linert, 2011). Such studies indicate the potential for "3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide" in creating novel complexes with unique properties.
Drug Development and Central Nervous System Agents
Chemical compounds with complex structures, including imidazole derivatives, have shown significant antitumor activity, suggesting that "3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide" could be explored for similar pharmacological potentials (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).
Environmental and Health Impact Studies
Research into the environmental and health impacts of chemical compounds, including their presence in water systems and potential toxicological effects, underscores the importance of understanding and regulating chemical substances like "3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide" (Egeghy et al., 2011).
properties
Product Name |
3-chloro-N-(3-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide |
|---|---|
Molecular Formula |
C15H11ClN2OS |
Molecular Weight |
302.8 g/mol |
IUPAC Name |
3-chloro-N-(3-methylpyridin-2-yl)-1-benzothiophene-2-carboxamide |
InChI |
InChI=1S/C15H11ClN2OS/c1-9-5-4-8-17-14(9)18-15(19)13-12(16)10-6-2-3-7-11(10)20-13/h2-8H,1H3,(H,17,18,19) |
InChI Key |
PKQDOSZHMAIBHQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl |
solubility |
3 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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